5-(1-Methyl-1H-1,2,3-triazol-4-yl)isoxazole-3-carboxylic acid

• IUPAC Name: 5-(1-methyltriazol-4-yl)-1,2-oxazole-3-carboxylic acid
• InChI: InChI=1S/C7H6N4O3/c1-11-3-5(8-10-11)6-2-4(7(12)13)9-14-6/h2-3H,1H3,(H,12,13)
• InChI Key: MJFQDHZYFZRNIF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C2=CC(=NO2)C(=O)O
• Molecular Formula: C7H6N4O3
• Molecular Weight: 194.15 g/mol

Description

5-(1-Methyl-1H-1,2,3-triazol-4-yl)isoxazole-3-carboxylic acid is a chemical compound that belongs to the class of triazoles. Triazoles are an important class of bioactive molecules that exhibit significant pharmacological activities. They have been used in the synthesis of a variety of new therapeutic agents, including antiviral and anticancer agents.

Scientific Research Applications

Synthesis of Isoxazole- and Oxazole-4-carboxylic Acids Derivatives

The first synthesis of isoxazole-4-carboxylic acid derivatives through domino isoxazole-isoxazole isomerization is notable. This method uses Fe(II)-catalyzed isomerization to produce isoxazole-4-carboxylic esters and amides. The process also enables the formation of oxazole-4-carboxylates under specific conditions, expanding the range of potential compounds for various scientific applications (Serebryannikova et al., 2019).

Preparation of Triazole-based Scaffolds

5-Amino-1,2,3-triazole-4-carboxylic acid is useful for creating collections of peptidomimetics or biologically active compounds based on the triazole scaffold. The synthesis of this compound, particularly focusing on overcoming the challenges posed by the Dimroth rearrangement, is critical for advancing the field of triazole-based chemistry and its applications in scientific research (Ferrini et al., 2015).

Mechanism of Action

Target of Action

Similar compounds with a triazole moiety have been reported to exhibit significant pharmacological activities

Mode of Action

Compounds containing a triazole moiety are known to interact actively with the active sites of enzymes . The nitrogen atoms of the triazole ring play a crucial role in this interaction .

Biochemical Pathways

Compounds with similar structures have been reported to exhibit antimicrobial, anti-inflammatory, antihypertensive, antipyretic, antioxidant, analgesic, antidepressant, anticancer, and antidiabetic activities . These activities suggest that the compound may affect a variety of biochemical pathways.

Pharmacokinetics

The compound’s molecular weight (19415) and its solid physical form at room temperature suggest that it may have good bioavailability .

Result of Action

Similar compounds have shown good activity against mycobacterium tuberculosis h37ra strain , suggesting that this compound may also have antimicrobial effects.

Action Environment

It is known that the compound is stable at room temperature